(1H-indazol-5-yl)methyl 6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Overview
Description
The compound contains an indazole group, which is a type of heterocyclic aromatic organic compound. This structure is a fusion of benzene and pyrazole . The compound also contains a tetrahydropyrimidine group, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. The presence of a carboxylate group indicates that this compound could act as an acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '(1H-indazol-5-yl)methyl 6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate' involves the condensation of 1H-indazole-5-carbaldehyde with ethyl acetoacetate to form (1H-indazol-5-yl)ethyl acetoacetate. This intermediate is then reacted with 3-nitrobenzaldehyde and ammonium acetate to form the final product.", "Starting Materials": [ "1H-indazole-5-carbaldehyde", "ethyl acetoacetate", "3-nitrobenzaldehyde", "ammonium acetate" ], "Reaction": [ "Step 1: Condensation of 1H-indazole-5-carbaldehyde with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form (1H-indazol-5-yl)ethyl acetoacetate.", "Step 2: Reaction of (1H-indazol-5-yl)ethyl acetoacetate with 3-nitrobenzaldehyde in the presence of a catalyst such as piperidine and ammonium acetate to form the final product, (1H-indazol-5-yl)methyl 6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate." ] } | |
CAS RN |
2248316-27-8 |
Product Name |
(1H-indazol-5-yl)methyl 6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
Molecular Formula |
C20H17N5O5 |
Molecular Weight |
407.4 |
Purity |
95 |
Origin of Product |
United States |
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